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Compound of Interest

Compound Name: CRA-026440

CAS No.: 847460-34-8

Cat. No.: B1663499

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CRA-026440 is a potent, broad-spectrum histone deacetylase (HDAC) inhibitor. It exhibits

significant anti-proliferative and anti-angiogenic activities, making it a valuable tool for cancer

research and drug development. This document provides detailed protocols for the preparation

and application of CRA-026440 in a cell culture setting, ensuring optimal performance and

reproducibility of experiments.
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Identifier Value

Compound Name

5-[2-(dimethylamino)ethoxy]-N-[3-[4-

(hydroxycarbamoyl)phenyl]prop-2-ynyl]-1H-

indole-2-carboxamide

Synonym HY-19754

CAS Number 847460-34-8

Molecular Formula C23H24N4O4

Molecular Weight 420.46 g/mol

Mechanism of Action: HDAC Inhibition
CRA-026440 exerts its biological effects by inhibiting the activity of histone deacetylases

(HDACs). HDACs are a class of enzymes that remove acetyl groups from histones, leading to

chromatin condensation and transcriptional repression. By inhibiting HDACs, CRA-026440
promotes histone hyperacetylation, resulting in a more relaxed chromatin structure. This, in

turn, allows for the transcription of tumor suppressor genes and other genes involved in cell

cycle arrest and apoptosis, ultimately leading to the inhibition of cancer cell growth.
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Caption: Mechanism of action of CRA-026440 as an HDAC inhibitor.

Quantitative Data
CRA-026440 has been shown to be a potent inhibitor of multiple HDAC isoenzymes. The

inhibitory activity is quantified by the Ki value, which represents the concentration of the

inhibitor required to produce half-maximum inhibition.

HDAC Isoenzyme Ki (nM)[1]

HDAC1 4

HDAC2 14

HDAC3 11

HDAC6 15

HDAC8 7

HDAC10 20

Experimental Protocols
Reagent Preparation
Materials:

CRA-026440 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Sterile, pyrogen-free water or phosphate-buffered saline (PBS)

Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% fetal

bovine serum and 1% penicillin-streptomycin)

Protocol for Reconstituting CRA-026440:
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Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Stock Solution Preparation:

CRA-026440 is soluble in DMSO at a concentration of up to 100 mg/mL (237.83 mM).[1]

To prepare a 10 mM stock solution, dissolve 4.20 mg of CRA-026440 powder in 1 mL of

DMSO.

Vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., in a

37°C water bath for 5-10 minutes) and sonication can aid in dissolution.[1]

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C for up to two years.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1663499/docs?utm_src=pdf-body#application-notes-and-protocols-for-cra-026440-in-cell-culture
https://molnova.com/files/document/DATASHEET/DATASHEET_M32864.pdf
https://www.benchchem.com/product/b1663499/docs?utm_src=pdf-body#application-notes-and-protocols-for-cra-026440-in-cell-culture
https://molnova.com/files/document/DATASHEET/DATASHEET_M32864.pdf
https://molnova.com/files/document/DATASHEET/DATASHEET_M32864.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663499?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: CRA-026440 Powder
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Vortex/Sonicate/Warm (37°C)
until fully dissolved

Aliquot into single-use tubes

Store at -20°C
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Caption: Workflow for the preparation of CRA-026440 stock solution.

Cell Treatment Protocol
Materials:

Cultured cells in appropriate flasks or plates

Complete cell culture medium

CRA-026440 stock solution (e.g., 10 mM in DMSO)
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Sterile, pyrogen-free water or PBS

Protocol for Treating Cells with CRA-026440:

Cell Seeding: Seed cells at the desired density in culture vessels and allow them to adhere

and enter the logarithmic growth phase (typically 18-24 hours).

Preparation of Working Solutions:

Thaw an aliquot of the CRA-026440 stock solution at room temperature.

Prepare serial dilutions of the stock solution in complete cell culture medium to achieve

the desired final concentrations.

Important: The final concentration of DMSO in the culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the

same final concentration of DMSO as the highest concentration of CRA-026440 used.

Cell Treatment:

Remove the existing culture medium from the cells.

Add the freshly prepared medium containing the desired concentrations of CRA-026440
(and the vehicle control) to the respective wells or flasks.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a

humidified incubator with 5% CO2.

Downstream Analysis: Following incubation, cells can be harvested and processed for

various downstream assays, such as cell viability assays (e.g., MTT, CellTiter-Glo®), western

blotting for histone acetylation, cell cycle analysis, or apoptosis assays.
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Start: Log-phase cell culture

Prepare working solutions of CRA-026440
and vehicle control in complete medium

Remove old medium and add
treatment/control medium

Incubate for desired duration
(e.g., 24-72h at 37°C, 5% CO2)

Harvest cells

Downstream Analysis
(Viability, Western Blot, etc.)
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Caption: General workflow for treating cultured cells with CRA-026440.

Safety Precautions
CRA-026440 is a potent bioactive compound. Handle with care and use appropriate

personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

Refer to the Safety Data Sheet (SDS) for detailed safety information.

For research use only. Not for human or veterinary use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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